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Get Quote

Application Notes and Protocols: AZ'3137
For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ'3137 is a potent and selective, orally bioavailable PROTAC (Proteolysis Targeting Chimera)

designed to degrade the Androgen Receptor (AR).[1][2] It functions by forming a ternary

complex between the AR and the E3 ubiquitin ligase Cereblon (CRBN), leading to the

ubiquitination and subsequent proteasomal degradation of the AR.[3][4] This mechanism of

action makes AZ'3137 a valuable tool for studying AR signaling pathways and a potential

therapeutic agent in androgen-dependent pathologies such as prostate cancer.[3][5][6] These

application notes provide detailed protocols for the preparation of AZ'3137 stock solutions and

their use in common in vitro assays.

Physicochemical and Biological Properties
A summary of the key physicochemical and biological properties of AZ'3137 is provided in the

table below for easy reference.
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Property Value Reference

Molecular Weight 801.89 g/mol [2]

Chemical Formula C43H47F4N7O4 [2]

CAS Number 2960179-55-7 [1][2]

Appearance Crystalline solid

Solubility DMSO (up to 10 mM)

Mechanism of Action PROTAC AR Degrader [1][3]

E3 Ligase Recruited Cereblon (CRBN) [3]

Biological Activity
Degrades wild-type and L702H

mutant AR
[1][3]

DC50 in LNCaP cells 22 nM [1]

GI50 in LNCaP cells 74 nM [1]

Experimental Protocols
Preparation of AZ'3137 Stock Solution (10 mM in DMSO)
Materials:

AZ'3137 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Balance

Protocol:
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Equilibrate Reagents: Allow the AZ'3137 powder and DMSO to come to room temperature

before use.

Weighing AZ'3137: Accurately weigh a specific amount of AZ'3137 powder using a

calibrated balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.802

mg of AZ'3137 (Molecular Weight = 801.89 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the vial containing the AZ'3137 powder.

To continue the example, add 100 µL of DMSO to the 0.802 mg of AZ'3137.

Mixing: Vortex the solution thoroughly until the AZ'3137 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) may aid dissolution, but avoid

excessive heat.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

Preparation of Working Concentrations
Materials:

10 mM AZ'3137 stock solution in DMSO

Appropriate sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Protocol (Example: Preparing a 10 µM working solution):

Intermediate Dilution (Optional but Recommended): It is often more accurate to perform a

serial dilution. For instance, first dilute the 10 mM stock solution 1:100 in cell culture medium
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to create a 100 µM intermediate solution. To do this, add 1 µL of the 10 mM stock to 99 µL of

medium.

Final Dilution: From the 100 µM intermediate solution, perform a 1:10 dilution to achieve the

final 10 µM working concentration. For example, add 10 µL of the 100 µM solution to 90 µL

of cell culture medium.

Vehicle Control: It is crucial to prepare a vehicle control containing the same final

concentration of DMSO as the highest concentration of AZ'3137 used in the experiment.

This accounts for any effects of the solvent on the cells.

Use in Assays: The prepared working solutions can now be used in various cellular assays.

For instance, in cell proliferation assays, LNCaP cells can be treated with AZ'3137 at

concentrations ranging from 0 to 10 µM for 7 days.[1] For AR degradation studies, cells can

be treated with concentrations from 0.1 nM to 10 µM for 24 hours.[1]

Visualizations
Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing AZ'3137 stock and working solutions.
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AZ'3137 Mechanism of Action: AR Degradation
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Caption: Mechanism of AZ'3137-induced degradation of the Androgen Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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